Cas no 2228338-97-2 (4-fluoro-3-(2-methylbut-3-yn-2-yl)-1H-indole)

• Product Name: 4-fluoro-3-(2-methylbut-3-yn-2-yl)-1H-indole
• CAS No: 2228338-97-2
• MF: C₁₃H₁₂FN
• MW: 201.239486694336
• CID: 6407153
• PubChem ID: 165648951
• Update Time: 2025-05-21

4-fluoro-3-(2-methylbut-3-yn-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(2-methylbut-3-yn-2-yl)-1H-indole
• EN300-1735134
• 2228338-97-2

• Inchi： 1S/C13H12FN/c1-4-13(2,3)9-8-15-11-7-5-6-10(14)12(9)11/h1,5-8,15H,2-3H3
• InChI Key： DGHHMBMTULJNEM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(C#C)(C)C

Computed Properties

• Exact Mass: 201.095377549g/mol
• Monoisotopic Mass: 201.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 15.8Ų

Additional information on 4-fluoro-3-(2-methylbut-3-yn-2-yl)-1H-indole

4-fluoro-3-(2-methylbut-3-yn-2-yl)-1H-indole: A Comprehensive Overview

4-fluoro-3-(2-methylbut-3-yn-2-yl)-1H-indole, also known by its CAS number 222833897, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This molecule, characterized by its unique indole framework and functional groups, exhibits a range of intriguing properties that make it a valuable subject for both academic research and industrial applications.

The indole core of this compound is a fundamental structure in organic chemistry, known for its aromaticity and versatility. The substitution pattern of the molecule further enhances its chemical reactivity and biological activity. The presence of a fluorine atom at the 4-position introduces electronic effects that can influence the molecule's interactions with other compounds. Meanwhile, the 3-position substituent, a 2-methylbutynyl group, adds steric bulk and introduces alkyne functionality, which can be exploited in various synthetic transformations.

Recent studies have highlighted the potential of 4-fluoro-3-(2-methylbut-3-yn-2-yl)-1H-indole as a precursor for advanced materials. For instance, researchers have explored its use in the synthesis of fluorescent materials, where the indole moiety serves as a chromophore. The alkyne group at the 3-position has been utilized in click chemistry reactions, enabling the construction of complex architectures with tailored properties. These findings underscore the compound's role as a building block in modern material science.

In addition to its material applications, this compound has shown promise in biological systems. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant activities, making it a candidate for drug discovery efforts. The fluorine substitution at the 4-position is particularly interesting, as it can modulate pharmacokinetic properties such as solubility and bioavailability. Furthermore, the molecule's reactivity towards nucleophilic aromatic substitution reactions opens avenues for its use in medicinal chemistry.

The synthesis of 4-fluoro-3-(2-methylbut-3-yn-2-yli)-1H-indole typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the Friedländer indole synthesis, where an o-amino aryl aldehyde reacts with a ketone or aldehyde to form the indole ring. Subsequent functionalization steps introduce the fluorine atom and the alkyne group at specific positions, ensuring precise control over the molecule's structure.

The physical properties of this compound are equally noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. The molecule's UV-vis absorption spectrum reveals strong absorbance bands in the visible region, which is indicative of its potential as a chromophore in optoelectronic devices.

In terms of safety considerations, while 4-fluoro-substituted indoles are generally not classified as hazardous materials under normal handling conditions, proper precautions should be taken during synthesis and storage to ensure compliance with laboratory safety protocols.

Looking ahead, ongoing research continues to uncover new applications for this compound. Collaborative efforts between academic institutions and industry partners are exploring its potential in areas such as sensors, catalysis, and green chemistry. As our understanding of this molecule deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and technological innovation.